Cas no 58940-86-6 (Acetamide, N-bicyclo[3.3.1]non-1-yl-)

• Product Name: Acetamide, N-bicyclo[3.3.1]non-1-yl-
• CAS No: 58940-86-6
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 340402
• PubChem ID: 3630419
• Update Time: 2025-04-19

Acetamide, N-bicyclo[3.3.1]non-1-yl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-bicyclo[3.3.1]non-1-yl-
• N-(5-bicyclo[3.3.1]nonanyl)acetamide
• SCHEMBL13977175
• 58940-86-6
• AKOS016027707
• DTXSID20394473

• Inchi： 1S/C11H19NO/c1-9(13)12-11-6-2-4-10(8-11)5-3-7-11/h10H,2-8H2,1H3,(H,12,13)
• InChI Key： MPXYPIYPFNSCEA-UHFFFAOYSA-N
• SMILES： O=C(C)NC12CCCC(CCC1)C2

Computed Properties

• Exact Mass: 181.14677
• Monoisotopic Mass: 181.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1